Cas no 1396777-75-5 (6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1'-one)

• Product Name: 6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1'-one
• CAS No: 1396777-75-5
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• MDL: MFCD34186339
• CID: 5637578
• PubChem ID: 70654575
• Update Time: 2025-07-23

6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1'-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12077241
• EN300-28266454
• 6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-1'-one
• LLNXYASMZYLOCI-UHFFFAOYSA-N
• 1396777-75-5
• 6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinolin]-1'-one
• CS-0527007
• Spiro[cyclopropane-1,4'(1'H)-isoquinolin]-1'-one, 6'-bromo-2',3'-dihydro-
• 6-bromospiro[2,3-dihydroisoquinoline-4,1'-cyclopropane]-1-one
• 6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4 '-isoquinolin]-1'-one
• - 6-bromospiro[2,3-dihydroisoquinoline-4,1-cyclopropane]-1-one
• 6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1'-one
• AT39915

• MDL： MFCD34186339
• Inchi： 1S/C11H10BrNO/c12-7-1-2-8-9(5-7)11(3-4-11)6-13-10(8)14/h1-2,5H,3-4,6H2,(H,13,14)
• InChI Key： LLNXYASMZYLOCI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(NCC3(C=2C=1)CC3)=O

Computed Properties

• Exact Mass: 250.99458g/mol
• Monoisotopic Mass: 250.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 487.7±45.0 °C(Predicted)
• pka: 14.21±0.20(Predicted)

Additional information on 6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1'-one

Introduction to 6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1'-one (CAS No. 1396777-75-5)

6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1'-one, identified by its CAS number 1396777-75-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic isoquinoline derivative exhibits a unique framework composed of a brominated spirocyclopropane moiety linked to a dihydroisoquinoline scaffold, making it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The compound's molecular architecture is characterized by the presence of multiple stereocenters and functional groups, which contribute to its diverse chemical reactivity and potential biological activity. The bromo substituent at the 6' position enhances its utility as a synthetic intermediate, allowing for further derivatization and functionalization. This feature is particularly valuable in the development of novel heterocyclic compounds, which are widely recognized for their role in modulating biological pathways and therapeutic interventions.

In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational rigidity and enhanced binding affinity towards biological targets. The spirocyclopropane ring in 6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1'-one introduces a rigid three-membered cycle that can optimize the orientation of adjacent functional groups, thereby improving interactions with enzymes or receptors. Such structural motifs have been successfully employed in the design of kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other pharmacologically relevant molecules.

Moreover, the dihydroisoquinoline core is a well-documented pharmacophore found in numerous bioactive natural products and synthetic drugs. Its presence in this compound suggests potential applications in areas such as central nervous system (CNS) disorders, cardiovascular diseases, and cancer therapy. The bromo group not only serves as a handle for further chemical manipulation but also may participate in specific interactions with biological targets, such as protein kinases or ion channels, which are critical for drug action.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes and efficacy of such complex molecules with greater precision. The three-dimensional structure of 6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1'-one, as determined through X-ray crystallography or molecular dynamics simulations, can provide insights into its interactions with potential therapeutic targets. These studies often reveal key binding residues and hydrogen bonding patterns that are essential for optimizing drug-like properties.

The synthesis of 6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1'-one involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include cyclization reactions to form the spirocyclic core, followed by functional group interconversions to introduce the bromine atom at the appropriate position. The use of transition metal catalysis has been particularly effective in facilitating these transformations while maintaining high regioselectivity and yield.

In the context of medicinal chemistry, this compound represents an excellent scaffold for exploring structure-activity relationships (SAR). By systematically modifying substituents on the spirocyclopropane or dihydroisoquinoline moieties, researchers can fine-tune its biological activity and pharmacokinetic properties. Such modifications may enhance solubility, metabolic stability, or target specificity, ultimately leading to more effective therapeutic agents.

The potential applications of 6'-bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-1'-one extend beyond traditional small-molecule drug discovery. Its unique structural features make it a valuable tool for developing probes that can study enzyme mechanisms or receptor function at an atomic level. Additionally, it may serve as a precursor for designing conjugates with imaging agents or prodrugs that improve delivery or bioavailability.

As research continues to uncover new therapeutic targets and mechanisms of disease pathogenesis, compounds like 6 '-bromo -2',3 '-dihydro -1'H -spirocyclopropane -1 ,4' -isoquinoline -1' -one will play an increasingly important role in addressing unmet medical needs. The combination of innovative synthetic strategies with cutting-edge biophysical techniques ensures that this class of molecules will remain at the forefront of pharmaceutical innovation for years to come.